Cas no 17397-21-6 (Tricyclopropylmethanamine)
Tricyclopropylmethanamine structure
Product Name:Tricyclopropylmethanamine
CAS No:17397-21-6
MF:C10H17N
MW:151.24868273735
CID:2923754
Update Time:2023-08-10
Tricyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- Tricyclopropylmethanamine
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- Inchi: 1S/C10H17N/c11-10(7-1-2-7,8-3-4-8)9-5-6-9/h7-9H,1-6,11H2
- InChI Key: TXVBALSJCKVQQT-UHFFFAOYSA-N
- SMILES: NC(C1CC1)(C1CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 1.4
- Topological Polar Surface Area: 26
Tricyclopropylmethanamine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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